Cas no 804433-45-2 (1-amino-4-(propan-2-yl)cyclohexane-1-carbonitrile)

• Product Name: 1-amino-4-(propan-2-yl)cyclohexane-1-carbonitrile
• CAS No: 804433-45-2
• MF: C₁₀H₁₈N₂
• MW: 166.263322353363
• CID: 714278
• PubChem ID: 45096280
• Update Time: 2025-05-21

1-amino-4-(propan-2-yl)cyclohexane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarbonitrile, 1-amino-4-(1-methylethyl)- (9CI)
• Cyclohexanecarbonitrile,1-amino-4-(1-methylethyl)-
• 1-amino-4-(propan-2-yl)cyclohexane-1-carbonitrile
• 1-amino-4-propan-2-ylcyclohexane-1-carbonitrile
• AKOS011999659
• EN300-129350
• 1-Amino-4-isopropylcyclohexanecarbonitrile
• SCHEMBL21738114
• 804433-45-2

• Inchi： 1S/C10H18N2/c1-8(2)9-3-5-10(12,7-11)6-4-9/h8-9H,3-6,12H2,1-2H3
• InChI Key： KZVYXXOSVVUBBF-UHFFFAOYSA-N
• SMILES： NC1(C#N)CCC(C(C)C)CC1

Computed Properties

• Exact Mass: 166.146998583g/mol
• Monoisotopic Mass: 166.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 49.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Menthane monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Menthane monoterpenoids

Additional information on 1-amino-4-(propan-2-yl)cyclohexane-1-carbonitrile

1-amino-4-(propan-2-yl)cyclohexane-1-carbonitrile

The compound 1-amino-4-(propan-2-yl)cyclohexane-1-carbonitrile (CAS No. 804433-45-2) is a versatile organic molecule with significant applications in the fields of organic synthesis and pharmaceutical chemistry. This compound, often abbreviated as Amino-Cyclohexane-Cyanide, is characterized by its unique structure, which combines an amino group (-NH₂) and a nitrile group (-CN) on a cyclohexane ring substituted with an isopropyl group. The presence of these functional groups makes it a valuable intermediate in the synthesis of various bioactive compounds and advanced materials.

Recent studies have highlighted the potential of 1-amino-4-(propan-2-yl)cyclohexane-1-carbonitrile in the development of novel drugs targeting neurodegenerative diseases. Researchers have utilized its amino group to facilitate the formation of peptide bonds, enabling the creation of complex molecular architectures that mimic natural biomolecules. The nitrile group, on the other hand, has been employed in click chemistry reactions, further expanding its utility in drug design.

In terms of synthesis, Amino-Cyclohexane-Cyanide can be prepared via a multi-step process involving the cyanation of an appropriate cyclohexanamine derivative. The reaction conditions, including temperature and catalyst selection, play a critical role in ensuring high yields and purity. Recent advancements in catalytic systems have enabled more efficient syntheses, reducing production costs and environmental impact.

The structural flexibility of 1-amino-4-(propan-2-yl)cyclohexane-1-carbonitrile has also made it a valuable substrate for polymer chemistry. By incorporating this compound into polymer backbones, scientists have developed materials with enhanced mechanical properties and thermal stability. These materials are being explored for use in high-performance composites and advanced electronics.

From an analytical perspective, the compound's spectroscopic properties have been thoroughly investigated. Its amino group exhibits characteristic absorption bands in the infrared (IR) spectrum, while the nitrile group contributes distinct peaks in the ultraviolet (UV) region. These spectral features are essential for confirming the compound's identity and purity during quality control processes.

Looking ahead, ongoing research aims to further optimize the synthesis and application of 1-amino-4-(propan-2-yl)cyclohexane-1-carbonitrile. By leveraging emerging technologies such as machine learning for reaction optimization and green chemistry principles for sustainable production, this compound is poised to play an even greater role in advancing chemical science.

In conclusion, Amino-Cyclohexane-Cyanide (CAS No. 804433-45-2) is a multifaceted organic molecule with vast potential across various scientific disciplines. Its unique structure, combined with recent advancements in synthesis and application techniques, ensures its continued relevance in both academic research and industrial applications.